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Abstract: This technical guide provides a comprehensive overview of the solubility of disperse

dyes in various organic solvents. While specific quantitative data for Disperse Red 278 is not

readily available in public literature, this document aggregates available data for structurally

similar and commercially significant disperse red dyes, including Disperse Red 1, Disperse Red

60, and Disperse Red 82. It outlines detailed experimental protocols for determining solubility,

discusses key factors influencing solubility, and presents data in a structured format to facilitate

comparison and application in research and development.

Introduction
Disperse dyes are a class of non-ionic colorants characterized by their low water solubility and

are primarily used for dyeing hydrophobic fibers like polyester and cellulose acetate.[1][2] Their

solubility in organic solvents, however, is a critical parameter in various applications beyond

textiles, including ink formulations, coatings, and as chromophores in advanced materials.[3][4]

Understanding and quantifying this solubility is essential for process optimization, formulation

development, and quality control.

This guide addresses the solubility of disperse red dyes in common organic solvents. Due to a

lack of specific public data for Disperse Red 278, this paper will focus on representative and

well-documented red disperse dyes to provide a foundational understanding and practical

methodologies applicable to the broader class of disperse dyes.
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Factors Influencing Disperse Dye Solubility
The solubility of a disperse dye in an organic solvent is a complex interplay of several factors

related to the dye's molecular structure, the solvent's properties, and external conditions.

Molecular Structure of the Dye: The size, shape, and polarity of the dye molecule are

paramount. Dyes with lower molecular weights and less complex structures tend to be more

soluble.[1][4] The presence of polar functional groups (e.g., -NO2, -CN, -OH) can influence

interactions with polar solvents.[5]

Solvent Properties: The principle of "like dissolves like" is fundamental.[2] Polar dyes exhibit

higher solubility in polar solvents (e.g., ethanol, acetone), while non-polar dyes are more

soluble in non-polar solvents (e.g., benzene, toluene).[6]

Temperature: Generally, the solubility of disperse dyes increases with temperature.[7] This is

a key principle in high-temperature dyeing processes.

Crystalline State: The crystalline structure of the dye powder can affect its dispersion and

dissolution rate.[8]

Presence of Impurities: Impurities within the dye can negatively impact its dispersion and

solubility characteristics.[8]
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Key Factors Influencing Disperse Dye Solubility
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Figure 1. Logical relationship of factors affecting dye solubility.
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Quantitative Solubility Data
The following tables summarize the available qualitative and quantitative solubility data for

selected disperse red dyes in various organic solvents. It is important to note that "soluble" and

"insoluble" are often relative terms and may not represent precise quantitative measurements.

Table 1: Solubility of Disperse Red 1 (C.I. 11110)

Solvent CAS No.
Solubility
Description

Reference(s)

Water 7732-18-5 Insoluble [3][6]

Ethanol 64-17-5 Soluble [3][6]

Acetone 67-64-1 Soluble [3][6]

Benzene 71-43-2 Soluble [3][6]

Supercritical CO₂ 124-38-9
Low, but increases

with density
[9]

Dichloromethane 75-09-2 Soluble [10]

Disperse Red 1 has a reported melting point of 160-162 °C.

Table 2: Solubility of Disperse Red 60 (C.I. 60756)
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Solvent CAS No.
Solubility
Description

Reference(s)

Water 7732-18-5
Insoluble (16.42 µg/L

at 25 °C)
[11]

Dimethyl Sulfoxide

(DMSO)
67-68-5 Slightly Soluble [11]

Methanol 67-56-1 Very Slightly Soluble [11]

Dichloromethane 75-09-2 Soluble [10]

Supercritical CO₂ 124-38-9
Solubility increases

with pressure
[12][13]

Disperse Red 60 is an anthraquinone dye, appearing as a dark red solid.[10]

Table 3: Solubility of Disperse Red 82 (C.I. 11140)

Solvent CAS No.
Solubility
Description

Reference(s)

Water 7732-18-5 Insoluble [14][15][16]

Supercritical CO₂ 124-38-9
Low, but increases

with pressure
[5]

Supercritical CO₂ with

5% Ethanol
N/A

Solubility increases up

to 25-fold
[17]

Disperse Red 82 is a single azo dye that appears as a dark brown powder.[14][15]

Experimental Protocol: Determination of Solubility
This section provides a generalized and reliable gravimetric method for determining the

saturation solubility of a disperse dye in a specific organic solvent at a constant temperature.

Objective: To quantitatively determine the saturation solubility of a disperse dye in a selected

organic solvent at a specified temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB8728344_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8728344_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8728344_EN.htm
https://en.wikipedia.org/wiki/Disperse_Red_60
https://pubs.acs.org/doi/pdf/10.1021/je990018t
https://pubs.acs.org/doi/10.1021/je990018t
https://en.wikipedia.org/wiki/Disperse_Red_60
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1237447.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-red-82.html
https://enochdye.com/pigments/tds/?color394.html
https://www.benchchem.com/product/b082367
https://www.researchgate.net/publication/265967847_Solubility_of_Disperse_Red_82_and_modified_Disperse_Yellow_119_in_supercritical_carbon_dioxide_or_nitrous_oxide_with_ethanol_as_a_cosolvent
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1237447.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-red-82.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials and Equipment:

Analytical balance (±0.0001 g)

Thermostatic shaker or water bath

Glass vials with screw caps

Volumetric flasks

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Pipettes

Drying oven or vacuum oven

Desiccator

Disperse dye sample

High-purity organic solvent
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Experimental Workflow for Solubility Determination

1. Preparation
Add excess dye to solvent

in sealed vials.

2. Equilibration
Agitate in thermostatic shaker

(e.g., 24-48h at 25°C).

Incubate

3. Settling
Allow vials to stand.

Undissolved solid settles.

Rest

4. Sampling & Filtration
Draw supernatant with syringe.

Filter (0.45µm) into a
pre-weighed flask.

Sample

5. Solvent Evaporation
Evaporate solvent in oven

until constant weight is achieved.

Dry

6. Calculation
S (g/L) = (Mass of dry dye) /
(Volume of filtered solution)

Calculate
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Figure 2. Gravimetric method for determining dye solubility.
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Procedure:

Preparation of Saturated Solution:

Add an excess amount of the disperse dye to a series of glass vials. The excess is crucial

to ensure saturation is reached.

Accurately pipette a known volume of the organic solvent into each vial.

Seal the vials tightly to prevent solvent evaporation.[18]

Equilibration:

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

It is recommended to perform a preliminary study to determine the minimum time required

to reach equilibrium.[18]

Sample Collection and Filtration:

After equilibration, remove the vials and allow them to stand undisturbed at the set

temperature for at least 2 hours to let undissolved solids settle.[18]

Carefully draw a known volume of the clear supernatant using a syringe.

Immediately attach a 0.45 µm syringe filter and dispense the saturated solution into a pre-

weighed, clean, and dry volumetric flask. Record the exact volume transferred.[18]

Gravimetric Analysis:

Place the volumetric flask containing the filtered solution in an oven. The temperature

should be high enough to evaporate the solvent but low enough to prevent dye

degradation. A vacuum oven is recommended for heat-sensitive compounds.[18]

Once all the solvent has evaporated, cool the flask to room temperature in a desiccator.

Weigh the flask with the dried dye residue on an analytical balance.
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Repeat the drying and weighing steps until a constant weight is achieved.[18]

Calculation of Solubility:

Calculate the mass of the dissolved dye by subtracting the initial weight of the empty flask

from the final constant weight.

The solubility (S) is expressed in grams per liter (g/L) using the formula:

S (g/L) = Mass of dried dye (g) / Volume of filtered solution (L)[18]

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Consult the Safety Data Sheet (SDS) for both the dye and the solvent before beginning the

experiment.

Conclusion
The solubility of disperse dyes in organic solvents is a critical property governed by the

molecular characteristics of the dye and solvent, as well as by temperature. While

comprehensive data for every specific dye is not always available, the principles and

methodologies outlined in this guide provide a robust framework for researchers. The provided

data for Disperse Red 1, Disperse Red 60, and Disperse Red 82 serve as valuable

benchmarks. The detailed gravimetric protocol offers a reliable method for generating precise

solubility data, enabling informed decisions in formulation, material science, and other research

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/pdf/Solubility_Profile_of_Acid_Yellow_232_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Solubility_Profile_of_Acid_Yellow_232_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/product/b15554066?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. scispace.com [scispace.com]

2. GENERAL INTRODUCTION TO THE CHEMISTRY OF DYES - Some Aromatic Amines,
Organic Dyes, and Related Exposures - NCBI Bookshelf [ncbi.nlm.nih.gov]

3. Disperse Red 1 | 2872-52-8 [chemicalbook.com]

4. Evaluation Of Application Properties Of Organic Pigments - Solvent Resistance, Migration
Resistance - Pigments - News - Sinoever International Co.,Ltd [dyestuffscn.com]

5. Disperse Red 82 | 12223-42-6 | Benchchem [benchchem.com]

6. worlddyevariety.com [worlddyevariety.com]

7. textilelearner.net [textilelearner.net]

8. Factors Affecting The Dispersion Stability Of Disperse Dyes - News [colorfuldyes.com]

9. researchgate.net [researchgate.net]

10. Disperse Red 60 - Wikipedia [en.wikipedia.org]

11. Disperse Red 60 CAS#: 17418-58-5 [m.chemicalbook.com]

12. pubs.acs.org [pubs.acs.org]

13. pubs.acs.org [pubs.acs.org]

14. Disperse Red 82 | 30124-94-8 [chemicalbook.com]

15. worlddyevariety.com [worlddyevariety.com]

16. Disperse red 82 TDS|Disperse red 82 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

17. researchgate.net [researchgate.net]

18. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Solubility of Disperse Dyes in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-
solvents]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://scispace.com/pdf/dyeing-with-disperse-dyes-3vygsqhy76.pdf
https://www.ncbi.nlm.nih.gov/books/NBK385442/
https://www.ncbi.nlm.nih.gov/books/NBK385442/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8135175.htm
https://www.dyestuffscn.com/news/evaluation-of-application-properties-of-organi-18296023.html
https://www.dyestuffscn.com/news/evaluation-of-application-properties-of-organi-18296023.html
https://www.benchchem.com/product/b082367
http://www.worlddyevariety.com/disperse-dyes/disperse-red-1.html
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.colorfuldyes.com/news/factors-affecting-the-dispersion-stability-of-84948366.html
https://www.researchgate.net/publication/239217231_Solubility_Relationships_for_Disperse_Dyes_in_Supercritical_Carbon_Dioxide
https://en.wikipedia.org/wiki/Disperse_Red_60
https://m.chemicalbook.com/ProductChemicalPropertiesCB8728344_EN.htm
https://pubs.acs.org/doi/pdf/10.1021/je990018t
https://pubs.acs.org/doi/10.1021/je990018t
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1237447.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-red-82.html
https://enochdye.com/pigments/tds/?color394.html
https://enochdye.com/pigments/tds/?color394.html
https://www.researchgate.net/publication/265967847_Solubility_of_Disperse_Red_82_and_modified_Disperse_Yellow_119_in_supercritical_carbon_dioxide_or_nitrous_oxide_with_ethanol_as_a_cosolvent
https://www.benchchem.com/pdf/Solubility_Profile_of_Acid_Yellow_232_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-solvents
https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-solvents
https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-solvents
https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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